Cas no 149771-15-3 (2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid)

• Product Name: 2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid
• CAS No: 149771-15-3
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• MDL: MFCD14897196
• CID: 3102924
• PubChem ID: 6625889
• Update Time: 2025-06-12

2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid
• 2-(methylsulfanyl)-4-phenylpyrimidine-5-carboxylic acid
• 2-methylsulfanyl-4-phenylpyrimidine-5-carboxylic acid
• AS-8624
• 149771-15-3
• HMS1519E04
• AKOS001919794
• 2-(Methylthio)-4-phenylpyrimidine-5-carboxylicacid
• CS-0334035
• ChemDiv3_016284
• SR-01000158928
• SR-01000158928-1
• SCHEMBL6016541
• SB60268

• MDL： MFCD14897196
• Inchi： 1S/C12H10N2O2S/c1-17-12-13-7-9(11(15)16)10(14-12)8-5-3-2-4-6-8/h2-7H,1H3,(H,15,16)
• InChI Key： QBVCXBXAXVWKKZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 246.04629874Da
• Monoisotopic Mass: 246.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 442.5±25.0 °C at 760 mmHg
• Flash Point: 221.4±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid (CAS No. 149771-15-3): Properties, Applications, and Industry Insights

2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid (CAS 149771-15-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique pyrimidine backbone. The compound's molecular structure combines a methylthio group, a phenyl ring, and a carboxylic acid functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

In recent years, the keyword "pyrimidine derivatives in drug design" has surged in popularity across scientific databases, reflecting the compound's relevance. The CAS 149771-15-3 is often cited in patents related to small-molecule therapeutics, a hotspot in precision medicine. Its methylthio (-SMe) moiety enhances lipophilicity, a critical factor in optimizing drug bioavailability—a topic frequently queried in AI-driven literature searches like "how to improve drug solubility using heterocyclic compounds."

From a synthetic chemistry perspective, 2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid serves as a building block for covalent inhibitors, a trending area in oncology research. The compound's carboxylic acid group allows facile derivatization into amides or esters, addressing common search queries such as "functionalization strategies for pyrimidine-5-carboxylic acids." Industry reports highlight its use in high-throughput screening (HTS) libraries, catering to the demand for fragment-based drug discovery (FBDD) tools.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's phenylpyrimidine core is subject to green chemistry evaluations, coinciding with searches like "sustainable synthesis of aromatic heterocycles." Analytical methods for CAS 149771-15-3, such as HPLC purity profiling, are frequently discussed in forums, emphasizing the need for quality control in fine chemical production.

Market trends indicate rising interest in custom synthesis of 4-phenylpyrimidine derivatives, driven by pharmaceutical outsourcing. The compound's methylthio group also aligns with research on sulfur-containing bioactive molecules, a niche explored in antimicrobial resistance studies. As AI-powered platforms accelerate molecular design, 149771-15-3 remains a candidate for virtual screening pipelines, answering queries like "best pyrimidine scaffolds for lead optimization."

In conclusion, 2-(Methylthio)-4-phenylpyrimidine-5-carboxylic acid exemplifies the intersection of traditional heterocyclic chemistry and modern drug discovery. Its multifaceted applications—from medicinal chemistry to material science—underscore its value in addressing contemporary challenges like targeted therapy development and sustainable synthesis.